![molecular formula C7H9ClN2O2S B6305827 2-Chloro-5-methyl-pyridine-3-sulfonic acid methylamide, 95% CAS No. 1855517-13-3](/img/structure/B6305827.png)
2-Chloro-5-methyl-pyridine-3-sulfonic acid methylamide, 95%
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Description
Synthesis Analysis
The synthesis of similar compounds involves diazotation of substituted 3-aminopyridines with subsequent substitution of diazo groups with sulfonyl groups in the obtained diazonium chlorides . The synthesized pyridine-3-sulfonyl chlorides are then converted to pyridine-3-sulfonic acids and -sulfonyl amides . Another method involves the oxidation of 3-chloropyridine to 3-chloropyridine N-oxide, replacement of chlorine by a sulpho group, followed by reduction to pyridine-3-sulphonic acid .Chemical Reactions Analysis
While specific chemical reactions involving 2-Chloro-5-methyl-pyridine-3-sulfonic acid methylamide are not available, similar compounds like anhydrides react with water to form carboxylic acids, with alcohols to form esters, and with amines to form amides .Mechanism of Action
Target of Action
It is known that sulfonamides generally target bacterial enzymes, inhibiting their function and thus preventing bacterial growth .
Mode of Action
Sulfonamides are generally known to inhibit bacterial enzymes by acting as competitive inhibitors . They mimic the substrate’s structure and bind to the enzyme’s active site, preventing the substrate from binding and the reaction from proceeding .
Biochemical Pathways
Sulfonamides typically affect the folic acid synthesis pathway in bacteria, inhibiting the production of essential nucleotides and thus preventing dna replication .
Pharmacokinetics
Sulfonamides are generally well-absorbed orally, widely distributed in the body, metabolized in the liver, and excreted in the urine .
Result of Action
The general effect of sulfonamides is the inhibition of bacterial growth by preventing the synthesis of folic acid, an essential component for bacterial dna replication .
Action Environment
Factors such as ph, temperature, and presence of other substances can potentially affect the action and stability of sulfonamides .
properties
IUPAC Name |
2-chloro-N,5-dimethylpyridine-3-sulfonamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H9ClN2O2S/c1-5-3-6(7(8)10-4-5)13(11,12)9-2/h3-4,9H,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JYCGNHVPKYGOEB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(N=C1)Cl)S(=O)(=O)NC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H9ClN2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
220.68 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Chloro-N,5-dimethylpyridine-3-sulfonamide |
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